Cas no 727642-21-9 (2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one)

• Product Name: 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one
• CAS No: 727642-21-9
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 5827465
• PubChem ID: 130804958
• Update Time: 2025-10-29

2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1894854
• 727642-21-9
• 2-amino-1-(4-bromo-3-nitrophenyl)ethan-1-one
• 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one

• Inchi： 1S/C8H7BrN2O3/c9-6-2-1-5(8(12)4-10)3-7(6)11(13)14/h1-3H,4,10H2
• InChI Key： PNEPWNHWMFXNJZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CN)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.9Ų

Additional information on 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one

Research Brief on 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one (CAS: 727642-21-9): Recent Advances and Applications

The compound 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one (CAS: 727642-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo and nitro functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one as a precursor in the synthesis of selective kinase inhibitors. The study highlighted its efficacy in modulating specific signaling pathways implicated in cancer progression. The compound's ability to undergo facile chemical transformations was leveraged to generate a library of derivatives, some of which exhibited promising antiproliferative activity against cancer cell lines. These findings underscore the potential of this molecule in oncology drug development.

Another notable application of 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one was reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study focused on its use in the design of antimicrobial agents targeting multidrug-resistant bacterial strains. The nitro and bromo substituents were found to enhance the compound's binding affinity to bacterial enzymes, leading to improved inhibitory effects. This research opens new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one have been achieved through optimized catalytic processes. A 2024 Organic Process Research & Development paper detailed a green chemistry approach that minimizes waste and improves yield. Such innovations are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, 2-Amino-1-(4-bromo-3-nitrophenyl)ethan-1-one (CAS: 727642-21-9) represents a promising candidate for diverse therapeutic applications. Its structural versatility, combined with recent synthetic and pharmacological advancements, positions it as a key player in the next generation of drug discovery efforts. Future research should focus on further elucidating its mechanism of action and expanding its utility in other disease areas.